![molecular formula C7H7BrN2O B182497 3-Bromobenzhydrazide CAS No. 39115-96-3](/img/structure/B182497.png)
3-Bromobenzhydrazide
Overview
Description
3-Bromobenzhydrazide is a chemical compound with the molecular formula C7H7BrN2O . It is used to produce 5-(3-bromo-phenyl)-3H-[1,3,4]oxadiazole-2-thione .
Molecular Structure Analysis
The molecular weight of this compound is 215.05 . The IUPAC Standard InChI is InChI=1S/C7H7BrN2O/c8-6-3-1-2-5(4-6)7(11)10-9/h1-4H,9H2,(H,10,11) .Chemical Reactions Analysis
This compound is used to produce 5-(3-bromo-phenyl)-3H-[1,3,4]oxadiazole-2-thione. This reaction requires the reagent potassium hydroxide and the solvent ethanol .Physical And Chemical Properties Analysis
This compound is a white to pale cream to pale brown solid . It has a melting point of 153.0-159.0°C . It is slightly soluble in water (3.7 g/L at 25°C) .Scientific Research Applications
Identification of Amines and Alcohols
3-Bromobenzhydrazide has been utilized in chemical analysis, particularly in the identification of amines and alcohols. Sah and Chang (1939) used m-bromobenzazide, prepared from m-bromobenzhydrazide, to react with amines, amides, aminophenols, and amino acids, forming well-defined crystalline m-bromophenylureas suitable for identification purposes (Sah & Chang, 1939). Similarly, p-bromobenzazide, derived from p-bromobenzhydrazide, was used to identify alcohols by forming solid crystalline urethanes (Sah & Tao, 1939).
Antioxidant and Cytoprotective Effects
In the field of biomedical research, derivatives of bromobenzhydrazide have been studied for their potential bio-effects. Ryu et al. (2019) explored the antioxidant effects of 3-bromo-4,5-dihydroxybenzaldehyde (3-BDB), a compound related to this compound, in keratinocytes. Their findings showed that 3-BDB activated Nrf2 signaling cascades, upregulated heme oxygenase-1 (HO-1), and induced cytoprotective effects against oxidative stress (Ryu et al., 2019).
Anticancer Applications
This compound derivatives have also been investigated in cancer research. For instance, studies on 3-bromopyruvate (3-BP), a promising compound for anticancer therapy, showed its effect on erythrocyte antioxidant defense system (Sadowska-Bartosz & Bartosz, 2013) and its short half-life under physiological conditions, which is relevant for its mechanism of action and administration in cancer treatment (Glick et al., 2014). Azevedo-Silva et al. (2016) discussed 3BP's broad action against multiple cancer types and its potential for future clinical applications (Azevedo-Silva et al., 2016).
Novel Bromophenols in Enzyme Inhibition
Bromophenols synthesized from benzoic acids and methoxylated bromophenols, including derivatives of this compound, have been evaluated for their antioxidant activities and their potential as enzyme inhibitors, particularly against acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase isoenzymes (Öztaşkın et al., 2017).
Monitoring Exposure in Industrial Workers
In industrial contexts, 3-Bromobenzanthrone (3-BBA), a derivative of this compound, has been studied for monitoring exposure in dyestuff industry workers. A sensitive method utilizing the fluorescence properties of 3-BBA was developed for detecting trace quantities in biological specimens (Singh et al., 2002).
Synthesis and Evaluation of Antimicrobial and Anticancer Agents
This compound derivatives have been synthesized and evaluated for their antimicrobial and anticancer potentials. Kumar et al. (2017) found that certain synthesized benzohydrazides showed potent antimicrobial and anticancer activities (Kumar et al., 2017).
Safety and Hazards
properties
IUPAC Name |
3-bromobenzohydrazide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN2O/c8-6-3-1-2-5(4-6)7(11)10-9/h1-4H,9H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNAQRAZIPAHWAR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90192367 | |
Record name | m-Bromobenzohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90192367 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
39115-96-3 | |
Record name | 3-Bromobenzoic acid hydrazide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=39115-96-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | m-Bromobenzohydrazide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039115963 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | m-Bromobenzohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90192367 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | m-bromobenzohydrazide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.345 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | M-BROMOBENZOHYDRAZIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4UW6VH27M7 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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